Cas no 2171684-92-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171684-92-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6507466
• PubChem ID: 165747281
• Update Time: 2025-07-02

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid
• 2171684-92-5
• EN300-1489275
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)13-23(24(29)28-12-11-17(14-28)25(30)31)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： WYRKYRWKALLEPV-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid (CAS No. 2171684-92-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171684-92-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core appended with a fluoren-9-ylmethoxycarbonyl moiety and a 4-methylpentanoyl side chain. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid is meticulously designed to facilitate interactions with biological targets. The fluoren-9-ylmethoxycarbonyl group, often abbreviated as Fmoc, is a well-established protecting group in peptide synthesis but also serves as a hydrophobic anchor that can enhance binding affinity in protein-ligand interactions. The pyrrolidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and metabolic stability. Additionally, the 4-methylpentanoyl side chain introduces a degree of flexibility and lipophilicity, which can be crucial for optimizing pharmacokinetic profiles.

In recent years, there has been growing interest in developing novel compounds that incorporate heterocyclic scaffolds for therapeutic applications. Pyrrolidine derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, modifications at the 3-position of the pyrrolidine ring can influence receptor binding affinity and selectivity. The specific arrangement of functional groups in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid suggests potential applications in the development of small-molecule inhibitors or modulators targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of an amine group at the 2-position allows for further derivatization via coupling reactions with carboxylic acids or other electrophiles. This modular approach enables chemists to explore diverse chemical space while maintaining the core pharmacophoric elements necessary for biological activity. Such flexibility is particularly valuable in high-throughput screening campaigns where rapid synthesis and modification are essential.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid. Molecular modeling studies have demonstrated that the fluorenylmethoxycarbonyl group can effectively engage with hydrophobic pockets in protein targets, while the pyrrolidine ring adopts conformations that optimize hydrogen bonding interactions. These insights have guided the design of analogs with improved binding affinities and reduced off-target effects. Furthermore, virtual screening techniques have been employed to identify potential drug-like properties of this compound, such as solubility, permeability, and metabolic stability.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid represents a testament to the progress in synthetic organic chemistry methodologies. Key steps include the protection-deprotection cycles involving Fmoc groups, as well as nucleophilic additions and condensation reactions that establish the desired connectivity between functional units. The use of advanced catalytic systems has also enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidine-3-carboxylic acid (CAS No. 2171684-92-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As computational tools continue to refine our understanding of molecular interactions, compounds like this one are poised to play a pivotal role in next-generation drug discovery efforts.